Cas no 78531-49-4 (1-Piperazineethanol, b-(methoxymethyl)-)

• Product Name: 1-Piperazineethanol, b-(methoxymethyl)-
• CAS No: 78531-49-4
• MF: C₈H₁₈N₂O₂
• MW: 174.240722179413
• CID: 553328
• PubChem ID: 53425780
• Update Time: 2025-04-19

1-Piperazineethanol, b-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol, b-(methoxymethyl)-
• 1-(DIMETHOXYMETHYL)-4-METHYLPIPERAZINE
• 1-Piperazineethanol,-bta--(methoxymethyl)-(9CI)
• 3-methoxy-2-piperazin-1-ylpropan-1-ol
• 3-Methoxy-2-(piperazin-1-yl)propan-1-ol
• DTXSID40698980
• 78531-49-4

• Inchi： 1S/C8H18N2O2/c1-12-7-8(6-11)10-4-2-9-3-5-10/h8-9,11H,2-7H2,1H3
• InChI Key： PGFJVAUAMJZZBT-UHFFFAOYSA-N
• SMILES： O(C)CC(CO)N1CCNCC1

Computed Properties

• Exact Mass: 174.137
• Monoisotopic Mass: 174.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.7A^2
• XLogP3: -1.2